3-(Pyrazin-2-yl)-5-(1-(thiophen-3-ylmethyl)azetidin-3-yl)-1,2,4-oxadiazole oxalate

• IUPAC Name: oxalic acid;3-pyrazin-2-yl-5-[1-(thiophen-3-ylmethyl)azetidin-3-yl]-1,2,4-oxadiazole
• InChI: InChI=1S/C14H13N5OS.C2H2O4/c1-4-21-9-10(1)6-19-7-11(8-19)14-17-13(18-20-14)12-5-15-2-3-16-12;3-1(4)2(5)6/h1-5,9,11H,6-8H2;(H,3,4)(H,5,6)
• InChI Key: SXUWZSJOUKSLIV-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1CC2=CSC=C2)C3=NC(=NO3)C4=NC=CN=C4.C(=O)(C(=O)O)O
• Molecular Formula: C16H15N5O5S
• Molecular Weight: 389.4 g/mol

Description

3-(Pyrazin-2-yl)-5-(1-(thiophen-3-ylmethyl)azetidin-3-yl)-1,2,4-oxadiazole oxalate is a useful research compound. Its molecular formula is C16H15N5O5S and its molecular weight is 389.39. The purity is usually 95%.
BenchChem offers high-quality 3-(Pyrazin-2-yl)-5-(1-(thiophen-3-ylmethyl)azetidin-3-yl)-1,2,4-oxadiazole oxalate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(Pyrazin-2-yl)-5-(1-(thiophen-3-ylmethyl)azetidin-3-yl)-1,2,4-oxadiazole oxalate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Computational and Pharmacological Potential

Research has shown that derivatives of 1,3,4-oxadiazole and pyrazole, including compounds similar to the one , have potential in computational and pharmacological applications. These compounds have been studied for their binding and inhibitory effects on targets like epidermal growth factor receptor (EGFR), tubulin, cyclooxygenase-2 (COX-2), and 5-lipoxygenase (5-LOX). They have been investigated for their potential in tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions (Faheem, 2018).

Insulin-like Growth Factor-I Receptor (IGF-IR) Inhibitors

Another study highlights the synthesis and biological evaluation of novel derivatives, including those with structures similar to 3-(Pyrazin-2-yl)-5-(1-(thiophen-3-ylmethyl)azetidin-3-yl)-1,2,4-oxadiazole oxalate, as potent inhibitors of the insulin-like growth factor-I receptor (IGF-IR). These compounds have shown promising results in inhibiting proliferation and inducing DNA fragmentation in human tumor cell lines (Mulvihill et al., 2008).

Antimicrobial Activity

Derivatives containing azetidin-2-one and pyrazoline have been synthesized and evaluated for their antimicrobial activity. These compounds, similar in structure to the chemical , have been tested for antibacterial and antifungal activities, showing potential in the field of antimicrobial research (Shailesh et al., 2012).

Antioxidant Potential

Research has been conducted on novel derivatives designed to investigate their activities as inhibitors and antioxidants. The modification of such derivatives aims to create efficient antioxidants, with some showing higher antioxidant activity than standard ascorbic acid (Aziz et al., 2021).

Anti-Tuberculosis Activity

Compounds with a structure similar to the chemical have been synthesized and tested for their activity against Mycobacterium tuberculosis. These compounds, including pyridines and pyrazines substituted with oxadiazoles, have exhibited activities ranging from moderate to high potency against tuberculosis (Gezginci et al., 1998).